3,3'-thiobis[1-(cyclohexylamino)-2-propanol]

• IUPAC Name: 1-(cyclohexylamino)-3-[3-(cyclohexylamino)-2-hydroxypropyl]sulfanylpropan-2-ol
• InChI: InChI=1S/C18H36N2O2S/c21-17(11-19-15-7-3-1-4-8-15)13-23-14-18(22)12-20-16-9-5-2-6-10-16/h15-22H,1-14H2
• InChI Key: YSQRUZNODPSLEX-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)NCC(CSCC(CNC2CCCCC2)O)O
• Molecular Formula: C18H36N2O2S
• DSSTOX Substance ID: DTXSID10385870
• Molecular Weight: 344.6 g/mol
• CAS RN: 61075-49-8

Description

‘3,3'-thiobis[1-(cyclohexylamino)-2-propanol]' is a compound that has gained significant attention in scientific research due to its unique properties. It is a chiral molecule that contains two hydroxyl groups, one thiol group, and one tertiary amine group. This compound is widely used in biochemical and physiological studies due to its ability to act as a chiral ligand for metal ions. The following paper will provide an overview of the synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of ‘3,3'-thiobis[1-(cyclohexylamino)-2-propanol]’.

Mechanism of Action

The mechanism of action of ‘3,3'-thiobis[1-(cyclohexylamino)-2-propanol]' involves the formation of a complex with metal ions, which can then catalyze various chemical reactions. The chiral nature of this compound allows for the formation of enantiomerically pure products in asymmetric catalysis.
Biochemical and Physiological Effects
‘3,3'-thiobis[1-(cyclohexylamino)-2-propanol]' has been shown to have potential biochemical and physiological effects. It has been studied for its potential use in the treatment of Alzheimer's disease due to its ability to bind to amyloid-beta peptides. Additionally, this compound has been shown to have antioxidant properties, which may have implications in the treatment of various diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using ‘3,3'-thiobis[1-(cyclohexylamino)-2-propanol]' in lab experiments is its ability to form enantiomerically pure products in asymmetric catalysis. Additionally, this compound is relatively easy to synthesize and can be resolved into its enantiomers using chiral chromatography. However, one limitation of using this compound is its potential toxicity, which may limit its use in certain applications.

Future Directions

There are several future directions for the use of ‘3,3'-thiobis[1-(cyclohexylamino)-2-propanol]' in scientific research. One potential direction is the development of new chiral ligands for metal ions using this compound as a starting material. Additionally, this compound may have potential applications in the development of new drugs for the treatment of various diseases. Further studies are needed to fully understand the biochemical and physiological effects of this compound and its potential applications in scientific research.
Conclusion
‘3,3'-thiobis[1-(cyclohexylamino)-2-propanol]' is a compound that has gained significant attention in scientific research due to its unique properties. It is commonly used as a chiral ligand for metal ions in asymmetric catalysis and has potential applications in the treatment of various diseases. While there are some limitations to using this compound in lab experiments, its potential applications in scientific research make it an important area of study for future research.

Synthesis Methods

The synthesis of ‘3,3'-thiobis[1-(cyclohexylamino)-2-propanol]' can be achieved by the reaction of cyclohexylamine with 2-bromo-1-propanol in the presence of sodium hydride. The reaction yields racemic mixture, which can be resolved into its enantiomers using chiral chromatography. The enantiomers of this compound have different properties and can be used in different applications.

Scientific Research Applications

‘3,3'-thiobis[1-(cyclohexylamino)-2-propanol]' has a wide range of scientific research applications. It is commonly used as a chiral ligand for metal ions in asymmetric catalysis. This compound can form complexes with metal ions such as palladium, platinum, and copper, which can be used as catalysts in various chemical reactions. Additionally, ‘3,3'-thiobis[1-(cyclohexylamino)-2-propanol]' has been used in the synthesis of chiral drugs and natural products.